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Application of the rate-all-that-apply method to explore the perception of flavours provided by e-cigarettes: Importance of 1.3-propanediol
Journal of Environmental Psychology ( IF 0 ) Pub Date: 2023-06-07 , DOI: 10.1002/ffj.3751
The self-administration of nicotine using e-cigarettes involves the use of liquids containing both solvent and aroma. The vaping appeal is enhanced by the sensory perception of flavours. Thus, an important attention may be paid to the choice of the refill liquid. For this purpose, this study aimed to evaluate the potential of 1,3-propanediol (PDO, vegetal solvent) and 1,3-butanediol (BDO, vegetal solvent), in replacing the chemical one such 1,2-propanediol (PG) while maintaining sensory pleasure and ensuring the wellbeing. The work was conducted with 30 participants accustomed to vaping. Three flavours have been selected, menthol, vanillin and pyrazine, respectively, to provide the most preferred perceptions which are respectively mint, sweet and tobacco. The Rate-All-That-Apply (RATA) method was chosen since it is rapid and robust. Menthol/PDO and menthol/PG exhibited a close olfactive profile, described as minty, cold and sweet. A similar finding has been observed for vanillin/PDO and vanillin/PG. The use of BDO provided different perceptions in comparison with PDO and PG regardless of the type of flavour. It was found to be the most suitable for pyrazine perception. These results were enhanced by the application of the agglomerative hierarchical clustering (AHC). The obtained dendrogram was composed of three groups according to their similarities, where e-liquids containing PDO, and PG belongs to the same groups for both menthol and vanillin.
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Isolation and identification of progenitors, glycoconjugates of β-damascenone precursors, in sweet potato (Ipomoea batatas)
Journal of Environmental Psychology ( IF 0 ) Pub Date: 2023-02-27 , DOI: 10.1002/ffj.3736
β-Damascenone, which has a characteristic sweet and fruity aroma, is a key flavour of various food and drinks, including sweet potato shochu, a Japanese traditional spirit. The compound in the spirits is known to be hydrolytically generated and liberated from progenitors in sweet potato during the manufacturing processes. However, thus far, the progenitors have not been well investigated. In this study, we isolated and identified 11 glycosidic progenitor compounds 1–11 using various chromatographic and spectroscopic techniques combined with a hydrolysis assay. These progenitors consist of two types of aglycones [3,5,9-trihydroxymegastigma-6,7-diene (A1) and 3,9-dihydroxymegastigma-4,6,7-triene (A2)] and four types of glycones [β-d-glucopyranoside (G1), (2-O-β-apiofuranosyl)-β-d-glucopyranoside (G2), (6-O-β-xylopyranosyl)-β-d-glucopyranoside (G3) and (2-O-β-d-apiofuranosyl,6-O-β-d-xylopyranosyl)-β-d-glucopyranoside (G4)]. Aglycones A1 and A2 are known as direct precursors of β-damascenone, and compounds 1–3, which have A1 as an aglycone, have been previously reported from other plant materials. On the other hand, compounds 4–11 are newly characterized as glycosidic progenitors of β-damascenone.
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Study on green extraction of limonene from orange peel and cascade catalysis to produce carvol and carvone in deep eutectic solvents
Journal of Environmental Psychology ( IF 0 ) Pub Date: 2022-05-09 , DOI: 10.1002/ffj.3698
Carvol and carvone are oxidation products from the natural product limonene. They are important raw materials for the flavours and fragrances industry and also act as pharmaceutical active ingredients. Orange waste peels possibly represent an attractive source for limonene, but studies on valorizing orange peel wastes are rare. In this study, we report a new enzymatic cascade system for the in-situ conversion of limonene from orange peel into valued-added carvol and carvone. The use of deep eutectic solvents (DES) allows for efficient in-situ extraction of limonene from waste orange peels. We propose a dual function use of DES as solvent for the extraction and the biocatalytic oxidation of limonene as well as cosubstrate to promote the oxidation reaction. Using ChCl-Pro-H2O DES for the extraction of limonene from waste orange peels, approximately 17 milligrams of limonene per gram of orange peel was achieved at 40°C for 24 h. Then, with ChCl-Pro-H2O DES as the extractant and reaction medium, a cascade reaction system of choline oxidase (ChOx) and unspecific peroxygenase (UPO) was established to catalyse the conversion of limonene into carvol and carvone. The concentration of the final products was up to about 1.6 mmol L−1. This study showed a biocatalytic transformation pathway and provides technical support for the high-value utilization of waste in orange peel.
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Effect of glutathione and α-tocopherol on coriander green fruits essential oil
Journal of Environmental Psychology ( IF 0 ) Pub Date: 2022-10-03 , DOI: 10.1002/ffj.3719
Coriander essential oil has several biological characters those make it an important place as a source of natural product. Due to the lack of natural products, many essential oil compounds are imitated by others made of cheap chemicals, which studies have shown to have a great danger to human health. From this point of view, it is necessary to search for new ways to increase natural products, the most important of which are essential oils. One of these methods is the use of bioregulators to modify the production of essential oil and its components to increase its biological use area. Thus, the variations of coriander green fruits essential oil were evaluated under different rates of glutathione and α-tocopherol to determine the possibility of using them in the production of essential oil from coriander green fruits. Coriander plants were treated during cultivation at rates of glutathione (0, 0.2, 0.4 and 0.6 g L−1) without or with α-tocopherol (0.4 g L−1). Green fruits essential oil was separated by hydro-distillation and analysed by gas chromatography and gas chromatography/Mass spectrometry; data were statistically analysed by two ways analysis of variance. Plants treated with 0.6 g L−1 glutathione with α-tocopherol gave the maximum values of green fruits yield and essential oil content (% and yield per plant). The major essential oil constituents were linalool, undecan-3-ol and yomogi alcohol; while oxygenated monoterpenes were the main fractions. Plants exposed to glutathione with α-tocopherol doses resulted in higher values of major components and main fraction than those subjected to glutathione rates. This trial ascertained that the subordination of coriander plants to glutathione and α-tocopherol rates led to variations in green fruits essential oil, and this, in turn, affected its biological activities.
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Development of antibacterial textiles by cyclodextrin inclusion complexes of volatile thyme active agents
Journal of Environmental Psychology ( IF 0 ) Pub Date: 2022-06-15 , DOI: 10.1002/ffj.3709
The study aims to develop wash-resistant antibacterial cotton fabrics without using synthetic chemicals. Therefore, natural active agents of thyme, thymol and carvacrol were selected. The inclusion complexes were formed with β-cyclodextrin using kneading method which is a simple and reproducible method for the encapsulation with high production yield. Differential scanning calorimeter analysis showed that 1:1 and 1:2 β-CD: Guest Molecule (M:M) for thymol and carvacrol from different ratios studied has the highest complexation degree as 50% and 100%, respectively. It is also revealed that the volatile agents are retained and showed better thermal stability as a result of complexation. Carvacrol inclusion complexes were found relatively more stable (Zeta potential: −28.2 mV) than thymol complexes with smaller particle sizes (204.9 nm). Chemical structures of the inclusion complexes were revealed with Fourier transform-infrared spectroscopy and nuclear magnetic resonance analyses. The optimum formulations for each active agent were applied to cotton fabrics as per the impregnation method and the capsule treated fabrics were washed 1, 10 and 20 times. The images exhibited the presence of inclusion complexes on the fabrics after 20 washing cycles. Although the antibacterial efficacy of fabrics decreased with increasing washing, the fabrics showed the antibacterial effect after 20 washes against Klebsiella pneumoniae and Staphylococcus aureus. This study showed that the developed products can be an alternative to the other products in the market as the long-lasting fragrant natural antibacterial.
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Influence of processing conditions on the aroma profile of Litopenaeus vannamei by SPME-GC-MS
Journal of Environmental Psychology ( IF 0 ) Pub Date: 2022-07-25 , DOI: 10.1002/ffj.3717
This study reports the aroma profile of Litopenaeus vannamei under different processing conditions such as raw, boiled, hot air dried, microwave dried and roasted using SPME-GC-MS. A total of 86 volatile compounds were identified, among which 38 compounds reported as aroma-active compounds (AAC) having the odour activity value (OAV) greater than one. The microwave-dried shrimp meat (MSM) exhibited the highest summation of odour activity value, and roasted shrimp meat (RSM) showed the highest concentration of aroma-active compounds (3448.78 μg/g). The partial least square regression (PLSR) analysis and cluster analysis (CA) showed that MSM and RSM are related to each other in their aroma characteristics while boiled shrimp meat (BSM) is different than these samples. The results of this study illustrate the typical volatile markers and the impact of processing methods on flavour generation in L. vannamei, which should be examined for the assessment of its freshness and product development based on shrimp flavour.
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The influence of two yeast strains on fermentation and flavour composition of cider
Journal of Environmental Psychology ( IF 0 ) Pub Date: 2022-03-01 , DOI: 10.1002/ffj.3693
Two commercial dry strains of Saccharomyces cerevisiae and their different inoculum levels were used to carry out cider fermentation to assess their impact on the quality and volatile flavour composition of cider. Analyses indicated that the composition and production of flavour compounds of ciders are generally significantly affected by the strains and inoculation levels. Additionally, the Uvaferm CM strain produced the lowest amount of relative and total flavour compounds compared to Actiflore PM. According to the PCA, differences in volatile components were observed in ciders obtained from both yeasts. While the 1st and 2nd concentrations of Actiflore PM yeast fall to the same region and the others to the different region, the 1st, 2nd and 3rd concentrations of the Uvaferm CM yeast are located in the same region and the others in the different region. It could be said that the Actiflore PM strain synthesizes compounds (such as ethyl alcohol, relative and total esters) that are effective on the quality of cider, the higher amount that Uvaferm CM. The data obtained can be useful for cider producers.
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The changes of carvacrol content and essential oil yield of Satureja khuzestanica Jamzad in response to different fertilizer sources
Journal of Environmental Psychology ( IF 0 ) Pub Date: 2022-06-16 , DOI: 10.1002/ffj.3708
This research aimed to evaluate the combined effects of chemical, biological and organic fertilizers on several features of Satureja khuzistanica. As an aromatic plant with medicinal properties, endemic to Iran, S. khuzistanica was studied for essential oil (EO%) and composition. Spanning for two growing seasons (2017–2019), the experiments involved 13 nutritional treatments, ie, (a) control (C), (b) nitrogen, phosphorus and potassium (NPK; 50-25-25 Kg ha−1), (c) cattle manure (CM30; 30 ton ha−1), (d) CM60 (60 ton ha−1), (e) CM30 + NPK, (f) CM60 + NPK, (g) vermicompost (V5, 5 ton ha−1), (h) V5 + NPK, (i) Glomus mosseae (GM), (j) Glomus Intra (GI), (k) sulphur (S0; 0 Kg ha−1) + thiobacillus (T), (l) S250 + T (sulphur: 250 Kg ha−1, ) and (m) V5 + T. At full flowering stage, samples were taken from aerial segments of plants in all treatment groups. After shade-drying, the samples were hydro-distillated to obtain essential oil (EO) and were then evaluated by gas chromatography–mass spectrometry (GC–MS). The interaction between year and fertilizer, as two treatments, had a significant effect (P ≤ 0.01) on the oil percentage, oil constituents and essential oil yield (EO.Y) of S. khuzistanica. GM and S0 + T caused the highest oil percentage in the first (3.7%) and second year (3.9%), respectively. V5 + NPK and V5 + T resulted in a substantial rise in EO.Y in the first (30.4 kg ha−1) and second year (64.3 kg ha−1), respectively. Carvacrol was highest in the first (92.1%) and second year (95.2%), as a result of using V5 + T and NPK treatments, respectively. Biological and vermicompost fertilizers not only improved the amount of EO but also enhanced its quality and aroma, as reflected in the constituents of the EO. The GI treatment and the V5 + NPK treatment led to high amounts of K in the branches. Meanwhile, high S contents were measured in the branches in response to the V5 and the S250 + T treatments. These findings suggested that biofertilizers and organic fertilizers can benefit the cultivation of S. khuzistanica because, when combined together, they can enhance the percentage and phenolic compounds in the EO.
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Synthesis and pyrolysis of methyl cyclopentenolone succinate diester
Journal of Environmental Psychology ( IF 0 ) Pub Date: 2023-04-21 , DOI: 10.1002/ffj.3746
To develop a new class of enol diketone esters, succinic acid monoesters were synthesized using the reaction of succinic anhydride with various aromatic alcohols. Subsequently, six types of methyl cyclopentenolone succinate diesters were synthesized using dicyclohexylcarbodiimide (DCC) as the condensation agent and 4-dimethylaminopyridine (DMAP) as the catalyst for the condensation reaction with methyl cyclopentenolone. The target compounds were characterized by nuclear magnetic resonance (1H NMR, 13C NMR), infrared spectroscopy (IR) and high-resolution mass spectrometry (HRMS). The aromas characteristics of esters were evaluated using gas chromatography–mass spectrometry-olfactometer (GC–MS-O). Compounds 5a ~ 5c, which had a strong aroma, were conducted with thermogravimetry-derivative thermogravimetry (TG-DTG) to analyse their heating-stability. Additionally, these compounds were studied by pyrolysis-gas chromatography/mass spectrometry (Py-GC/MS) to analyse their pyrolysis behaviours at 300, 350 and 400°C. Results showed that methyl cyclopentenolone and a large number of small molecular flavouring substances were formed by 5a ~ 5c at the set temperature. The synthesis of methyl cyclopentenolone succinate diester can not only slow down the volatilization of methyl cyclopentenolone and aromatic alcohol, but also effectively enhance the aroma, improve the smoking taste of cigarettes, reduce the irritation and miscellaneous gas of smoking and provide more choices for cigarette flavouring.
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Potent odorants and sensory characteristics of the soft white cheese “Jben”: Effect of salt content
Journal of Environmental Psychology ( IF 0 ) Pub Date: 2022-05-18 , DOI: 10.1002/ffj.3696
Jben is a highly popular soft white cheese consumed in Morocco for its nutritional and health benefits. The aroma and aroma-active compounds of salted and unsalted Jben were investigated in this study. Aroma compounds were isolated by the purge and trap extraction (PTE) method and analysed by aroma extract dilution analysis (AEDA) and gas chromatography–mass spectrometry-olfactometry (GC–MS-O). A total of 36 aroma compounds were characterized Jben samples, among them 30 and 32 compounds were detected in the salted Jben (260.88 mg/kg) and unsalted Jben (230.04 mg/kg) samples respectively. The alcohols, followed by acids and esters, were the most dominant aroma compounds in both samples. A total of 22 (salted Jben) and 25 (unsalted Jben) aroma-active compounds were detected in the samples using GC–MS-O. Based on the flavour dilution (FD) factor, the most potent aroma-active compounds were ethyl caproate (FD = 2048, OAV = 2306, overripe fruit and pineapple odours), isoamyl acetate (FD = 2048, OAV = 2491, apple odour), hexyl acetate (FD = 1024, OAV = 1355, green odour), and isoamyl butyrate (FD = 1024, OAV = 932, green-fruity odour) for the salted Jben sample and ethyl caproate (FD = 2048, OAV = 2388) and isoamyl acetate (FD = 1024, OAV = 880) for the unsalted Jben sample. The odour activity values (OAVs) ranged from 1 to 2491. The lowest OAVs represent the low aromatic active compounds (FD ≤ 32). The GC–MS-O results were also consistent with the results of sensory analysis of the Jben samples.
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